N-(3,4-dichlorophenyl)-3-(phenylthio)propanamide

• IUPAC Name: N-(3,4-dichlorophenyl)-3-phenylsulfanylpropanamide
• InChI: InChI=1S/C15H13Cl2NOS/c16-13-7-6-11(10-14(13)17)18-15(19)8-9-20-12-4-2-1-3-5-12/h1-7,10H,8-9H2,(H,18,19)
• InChI Key: RHQCVHPHBWAOIP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCCC(=O)NC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C15H13Cl2NOS
• Molecular Weight: 326.2 g/mol

Description

Synthesis Analysis

N-(3,4-dichlorophenyl)-3-(phenylthio)propanamide and its derivatives have been synthesized through various chemical reactions. For instance, a new N-carboxamide compound was synthesized by reacting dibenzoylaceticacid-N-carboxyethylamide with 3,4-dichloroaniline, which subsequently reacted with a Cu salt to produce its Cu(II) complex compound. These compounds were characterized using analytical and spectral methods, including X-ray diffraction and 3D geometry and electronic structures calculated using Gaussian09 software (Sarıoğlu et al., 2016).

Molecular Structure Analysis

The molecular structure of N-(3,4-dichlorophenyl)-3-(phenylthio)propanamide derivatives has been extensively studied. X-ray diffraction analysis has been a key tool in characterizing these structures, providing detailed information about their geometries. Computational methods, such as density functional theory (DFT), have been used to calculate optimized geometries and electronic structures, offering insights into their 3D geometries and fundamental vibrational modes. Comparisons between theoretical and experimental data have shown good compatibility, enhancing our understanding of these compounds' molecular structures (Sarıoğlu et al., 2016).

Chemical Reactions and Properties

The chemical reactions involving N-(3,4-dichlorophenyl)-3-(phenylthio)propanamide derivatives have been explored to understand their reactivity and potential applications. For example, the cyclization of N-phenyl-3-phenylthio-2-(phenylthiomethyl)propanamide with butyllithium in THF-TMEDA produced a new dianion of 2-(phenylthio)cyclopropanecarboxamide, which could react with various electrophiles to give cyclopropanes with high stereoselectivity (Tanaka et al., 1987). These reactions highlight the compound's versatile reactivity and potential for further chemical transformations.